4-(Bromomethyl)-1,2-dimethoxybenzene

• IUPAC Name: 4-(bromomethyl)-1,2-dimethoxybenzene
• InChI: InChI=1S/C9H11BrO2/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-5H,6H2,1-2H3
• InChI Key: AKPSLMUFDIXDJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CBr)OC
• Molecular Formula: C9H11BrO2
• DSSTOX Substance ID: DTXSID70447721
• Molecular Weight: 231.09 g/mol
• CAS No.: 21852-32-4

Description

4-(Bromomethyl)-1,2-dimethoxybenzene is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

1. Synthesis and Chemical Transformations

4-(Bromomethyl)-1,2-dimethoxybenzene and its derivatives are utilized in various chemical synthesis processes. For example, the compound has been used to create sulfur-functionalized benzoquinone derivatives, showcasing its role in producing complex organic compounds (Aitken et al., 2016). Similarly, it serves as a precursor for preparing acyclic amino acid derivatives through Stevens rearrangement, indicating its utility in synthesizing biologically relevant molecules (Tayama et al., 2012).

2. Material Science and Engineering

In material science, derivatives of this compound have been explored for modifying [60]Fullerene bisadducts. This application is significant in the development of advanced materials with potential electronic or optical properties (Nakamura et al., 2000).

3. Pharmaceutical and Medicinal Chemistry

In pharmaceutical chemistry, the compound has been involved in the synthesis of various molecular structures, like diethyl 5-bromo-4,7-dimethoxyindan-2,2-dicarboxylate, which could have potential applications in drug development or as intermediates in complex organic syntheses (Hammershøj & Christensen, 2005).

4. Energy Storage and Electrochemistry

The compound's derivatives, such as 4-tertbutyl-1,2-dimethoxybenzene, have been tested as redox shuttles for overcharge protection in lithium batteries. This highlights its role in enhancing the safety and efficiency of energy storage systems (Feng et al., 2007).

5. Organic Electronics and Liquid Crystals

Derivatives of this compound have been used to synthesize new members of the liquid crystal family, indicating its importance in the field of organic electronics and display technologies (Eskildsen et al., 2000).

Synthesis routes and methods I

Procedure details

To a solution of 3,4-dimethoxybenzyl alcohol (10 g, 59.5 mmol), carbon tetrabromide (22 g, 65.4 mmol), and THF (250 mL) was added triphenylphosphine (17 g, 65.4 mmol) in THF (75 mL). The reaction was heated at 60° C. for 1 h and concentrated to an oil. To the residue was added 1:1 CH2Cl2:Et2O and the resulting solid was filtered. The filtrate was concentrated and chromatographed on florisil with CH2Cl2 to give the title compound (8.05 g, 59%).

Synthesis routes and methods II

Procedure details

A mixture of 15.2 g of 3,4-dimethoxytoluene, 17.8 g of N-bromosuccinimide and 0.3 g of dibenzoyl peroxide in 100 ml of CCl4 is heated at reflux for hours, under illumination from a UV lamp. The precipitate is drained off and the filtrate is evaporated under vacuum. The residue is taken up in ether, washed with water, dried over Na2SO4 and evaporated under vacuum. An oil is obtained which contains a mixture of 50% of the expected product and 50% of the starting material, which mixture is used without further purification in the subsequent synthesis.